Cas no 7475-01-6 (3,7-dimethylnaphthalene-1,2-dione)

• Product Name: 3,7-dimethylnaphthalene-1,2-dione
• CAS No: 7475-01-6
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 980195
• PubChem ID: 344295
• Update Time: 2025-04-19

3,7-dimethylnaphthalene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethylnaphthalene-1,2-dione
• 3.4-Dioxo-2.6-dimethyl-3.4-dihydro-naphthalin; 3,7-dimethyl-[1,2]naphthoquinone; NSC401130; SureCN10604748; NCI60_003761; CTK2H9992; 3,7-Dimethyl-[1,2]naphthochinon; 1,2-Naphthoquinone, 3,7-dimethyl-; AC1L8088;
• 7475-01-6
• CHEMBL1968964
• SCHEMBL10604748
• NSC-401130
• NCI60_003761
• DTXSID90322384
• NSC401130

• Inchi： 1S/C12H10O2/c1-7-3-4-9-6-8(2)11(13)12(14)10(9)5-7/h3-6H,1-2H3
• InChI Key： SJOKRUOFICLCJY-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=CC2C=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 330.9°C at 760 mmHg
• Flash Point: 134.6°C
• Refractive Index: 1.583
• PSA: 34.14
• LogP: 2.16370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones